Cas no 88554-09-0 (1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester)

1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester structure
88554-09-0 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester
CAS No:88554-09-0
MF:C20H14O5
MW:334.322165966034
CID:628930
PubChem ID:22679073
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-hydroxy-, diphenyl ester
    • diphenyl 2-hydroxybenzene-1,3-dicarboxylate
    • SCHEMBL5712255
    • DTXSID60627555
    • 88554-09-0
    • Inchi: 1S/C20H14O5/c21-18-16(19(22)24-14-8-3-1-4-9-14)12-7-13-17(18)20(23)25-15-10-5-2-6-11-15/h1-13,21H
    • InChI Key: JQLRTVBTFCQYFV-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C1C=CC=C(C(=O)OC2C=CC=CC=2)C=1O)=O

Computed Properties

  • Exact Mass: 334.08412354g/mol
  • Monoisotopic Mass: 334.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 72.8Ų
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